3-((1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidin-3-yl)oxy)-6-methylpyridazine

• IUPAC Name: 3-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperidin-3-yl]oxy-6-methylpyridazine
• InChI: InChI=1S/C18H21N3O5S/c1-13-4-7-18(20-19-13)26-14-3-2-8-21(12-14)27(22,23)15-5-6-16-17(11-15)25-10-9-24-16/h4-7,11,14H,2-3,8-10,12H2,1H3
• InChI Key: ATZXANQGHRFFTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCCN(C2)S(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C18H21N3O5S
• Molecular Weight: 391.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using density functional theory (DFT) with a B3LYP functional and 6-31G (d,p) basis set. This method allows for the optimization of molecular structures, bond lengths, and bond angles.

Scientific Research Applications

1. Pharmacokinetic Interactions and Metabolism

• Albendazole and Praziquantel Interaction: Studies on healthy volunteers have shown that the co-administration of albendazole with praziquantel leads to significant increases in the plasma concentrations of albendazole's metabolites, suggesting potential pharmacokinetic interactions that could enhance therapeutic efficacy while also possibly increasing the risk of side effects (Lima et al., 2011).

2. Drug Metabolism and Disposition

• Venetoclax Metabolism: Venetoclax, a B-cell lymphoma-2 inhibitor, is extensively metabolized in humans, with feces being the major route of elimination. The study highlights the complex metabolism involving enzymatic oxidation and the production of unusual metabolites, contributing to understanding the drug's disposition and potential side effects (Liu et al., 2017).

3. Anticoagulant Effects in Hemodialysis

• MD 805 Anticoagulant: MD 805, an anticoagulant, was used in patients with chronic renal failure undergoing maintenance hemodialysis. It showed no significant increase in platelet factor 4, suggesting it could be a useful anticoagulant in hemodialysis without activating platelets, unlike heparin (Matsuo et al., 1986).

Mechanism of Action

The compound may act as a potent antagonist of D4 receptors, with significant selectivity over D2 and D3 receptors. This suggests potential applications in the field of neuroscience.